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Compound of Interest

Compound Name: 2-(4-Cyclohexylphenoxy)ethanol

Cat. No.: B085848 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the currently available information on 2-(4-
Cyclohexylphenoxy)ethanol, a chemical compound identified by the CAS number 1020-00-4.

Despite a comprehensive search of scientific literature and chemical databases, detailed

technical data regarding its physicochemical properties, toxicological profile, specific

applications, and biological activity remains limited in publicly accessible resources. This

document presents the available information and highlights areas where data is currently

unavailable.

Physicochemical Properties
Quantitative physicochemical data for 2-(4-Cyclohexylphenoxy)ethanol is not readily

available in the searched scientific literature. The following table summarizes the basic

identification information.
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Property Value Source

CAS Number 1020-00-4 [1]

Chemical Name
2-(4-

Cyclohexylphenoxy)ethanol

Synonyms

Ethanol, 2-(4-

cyclohexylphenoxy)-; (2-

Hydroxy-aethyl)-(4-cyclohexyl-

phenyl)-aether; 2-(p-

Cyclohexyl-phenoxy)ethanol

[1]

Molecular Formula C₁₄H₂₀O₂ Inferred from structure

Molecular Weight 220.31 g/mol Inferred from structure

Toxicological and Safety Data
Detailed toxicological studies providing quantitative data such as LD50 values for oral, dermal,

or inhalation routes of exposure for 2-(4-Cyclohexylphenoxy)ethanol could not be located.

General hazard information is also not available. For safe handling of this and any chemical, it

is recommended to consult a comprehensive Safety Data Sheet (SDS) from a commercial

supplier.

Synthesis and Experimental Protocols
A specific, detailed experimental protocol for the synthesis of 2-(4-
Cyclohexylphenoxy)ethanol is not described in the available literature. However, general

synthetic routes for similar phenoxyethanol derivatives can be inferred. For instance, a

common method for preparing such compounds is the ethoxylation of the corresponding

phenol. In the case of 2-(4-Cyclohexylphenoxy)ethanol, this would involve the reaction of 4-

cyclohexylphenol with ethylene oxide.

A potential synthetic pathway is illustrated below. This diagram represents a logical chemical

relationship rather than a documented experimental workflow.
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Caption: Proposed synthesis of 2-(4-Cyclohexylphenoxy)ethanol.

Applications and Research
There is a lack of specific information regarding the research and industrial applications of 2-(4-
Cyclohexylphenoxy)ethanol in the reviewed literature. While related phenoxyethanol

compounds find use as solvents, preservatives, and in the synthesis of pharmaceuticals and

fragrances, the specific utility of the cyclohexyl derivative is not documented.

Biological Activity and Signaling Pathways
No studies detailing the biological activity, mechanism of action, or interaction of 2-(4-
Cyclohexylphenoxy)ethanol with any signaling pathways were identified. The general

biological effects of ethanol are well-documented and involve interactions with various

neurotransmitter systems and cellular signaling cascades. However, it is crucial to note that the

addition of the 4-cyclohexylphenoxy group would significantly alter the molecule's properties,

and its biological effects cannot be extrapolated from those of simple ethanol.
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The following diagram illustrates a generalized workflow for investigating the potential

biological activity of a novel compound like 2-(4-Cyclohexylphenoxy)ethanol.
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Caption: General workflow for drug discovery and development.

In conclusion, 2-(4-Cyclohexylphenoxy)ethanol is a defined chemical entity for which detailed

scientific characterization and application data are not widely available in the public domain.

Further research is required to elucidate its physicochemical properties, toxicological profile,

and potential applications in science and industry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b085848?utm_src=pdf-custom-synthesis
https://www.chemicalregister.com/Suppliers/AName/Page399/aidE.htm
https://www.chemicalregister.com/Suppliers/AName/Page399/aidE.htm
https://www.chemicalregister.com/Suppliers/AName/Page399/aidE.htm
https://www.benchchem.com/product/b085848#2-4-cyclohexylphenoxy-ethanol-cas-number-1020-00-4
https://www.benchchem.com/product/b085848#2-4-cyclohexylphenoxy-ethanol-cas-number-1020-00-4
https://www.benchchem.com/product/b085848#2-4-cyclohexylphenoxy-ethanol-cas-number-1020-00-4
https://www.benchchem.com/product/b085848#2-4-cyclohexylphenoxy-ethanol-cas-number-1020-00-4
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b085848?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085848?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

